Cas no 1337176-71-2 (2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol)

• Product Name: 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol
• CAS No: 1337176-71-2
• MF: C₇H₈BrFN₂O
• MW: 235.053624153137
• CID: 5972166
• PubChem ID: 129996627
• Update Time: 2025-05-21

2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol
• 1337176-71-2
• EN300-2006135

• Inchi： 1S/C7H8BrFN2O/c8-4-1-5(6(10)3-12)7(9)11-2-4/h1-2,6,12H,3,10H2
• InChI Key： RQPUWMXMVBGWSS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(CO)N)F

Computed Properties

• Exact Mass: 233.98040g/mol
• Monoisotopic Mass: 233.98040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol

Introduction to 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol (CAS No. 1337176-71-2)

2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1337176-71-2, represents a unique structural motif that combines a primary amine group with a fluorinated pyridine core, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The molecular structure of 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol features a central ethyl backbone substituted with both an amino group and a bromo-substituted, fluorinated pyridine ring. This arrangement introduces multiple potential sites for interaction with biological targets, including enzymes and receptors, which are critical for modulating biological pathways. The presence of both bromine and fluorine atoms enhances the compound's lipophilicity and metabolic stability, attributes that are highly valued in the development of next-generation therapeutics.

In recent years, there has been growing interest in fluorinated pyridines as key structural elements in pharmaceuticals due to their ability to improve pharmacokinetic properties such as bioavailability and binding affinity. The 5-bromo-2-fluoropyridin-3-yl moiety in this compound is particularly noteworthy, as it has been shown to enhance the interactions with certain protein targets, leading to potent pharmacological effects. This structural feature has been extensively studied in the context of developing novel inhibitors and agonists for therapeutic applications.

Current research in the field of medicinal chemistry has highlighted the potential of 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol as a scaffold for addressing various diseases. For instance, studies have demonstrated its utility in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The compound's ability to modulate these enzymes suggests its potential as an anti-inflammatory agent, which could be particularly valuable in conditions like arthritis and autoimmune disorders.

Moreover, the incorporation of fluorine into the pyridine ring not only enhances binding affinity but also influences metabolic pathways, potentially leading to improved drug duration and reduced side effects. This has made 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol an attractive candidate for further development into a clinical candidate. Researchers have also explored its derivatives to optimize pharmacological properties while maintaining efficacy.

The synthesis of 2-amino-2-(5-bromo-2-fluoropyridin-3-yl)ethan-1-ol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex pyridine core efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for easy modifications to explore its pharmacological potential further.

In addition to its pharmaceutical applications, 2-amino-2-(5-bromo-2-fluoropyridin-3-ylenthan1 -ol has shown promise in materials science and chemical biology. Its unique structural features make it a valuable tool for studying molecular interactions at the atomic level. Computational modeling and spectroscopic techniques have been utilized to understand how this compound interacts with biological targets, providing insights into its mechanism of action.

The future prospects of CAS No. 1337176 -71 - 2 are vast, with ongoing research focusing on expanding its therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists aim to identify new derivatives with enhanced efficacy and reduced toxicity. The integration of machine learning algorithms into drug discovery pipelines is also expected to accelerate the development process, making compounds like 1337176 -71 - 22 more accessible for clinical use.

In conclusion, 1337176 -71 - 22 represents a significant advancement in pharmaceutical chemistry with its innovative structure and multifaceted applications. Its potential as a therapeutic agent continues to be explored through rigorous scientific investigation, paving the way for new treatments that address unmet medical needs. As research progresses, CAS No .1337176 -71 -22 is poised to play a pivotal role in shaping the future of medicine.